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Compound of Interest

Compound Name: Dugesin C

Cat. No.: B12402956

Technical Guide: Dugesin C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dugesin C is a naturally occurring diterpenoid compound that has been isolated from the plant
Salvia dugesii.[1] It belongs to the neo-clerodane class of diterpenoids, which are characterized
by a specific bicyclic core structure.[2] The chemical structure of Dugesin C features a spiro
carbocyclic ring system, a notable variation from the normal neoclerodane skeleton.[1] This
technical guide provides a comprehensive overview of the chemical structure, spectroscopic
data, and isolation protocol for Dugesin C.

Chemical Structure and Properties

The chemical structure of Dugesin C was elucidated through extensive spectroscopic analysis,
including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[2]

Chemical Formula: C20H2204
Molecular Weight: 342.39 g/mol

SMILES:C=C1[C@]2(CCC3=C1--INVALID-LINK--OC3=0)[C@@]5([H])C(C(OC5)=0)=CCC2[1]
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Caption: 2D chemical structure of Dugesin C.

Spectroscopic Data

The structural determination of Dugesin C was supported by the following spectroscopic data.

[3]

Table 1: NMR and MS Data for Dugesin C

Data Type Description Values

) ) ) A detailed list of proton
Chemical shifts (8) in ppm and ) )
) ) chemical shifts would be
1H NMR coupling constants (J) in Hz

presented here based on the
(400 MHz, CDCIs)

original publication.

A detailed list of carbon
Chemical shifts (d) in ppm (100 chemical shifts would be

13C NMR
MHz, CDCIs) presented here based on the
original publication.
EIMS Electron lonization Mass Molecular ion peak [M]* at m/z
Spectrometry 338

Biological Activity

Dugesin C has been evaluated for its cytotoxic effects against a panel of human cancer cell
lines.[3] However, in these studies, it did not exhibit promising antitumor activity.[3]
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It is important to note that other compounds isolated from Salvia dugesii, such as Dugesin F,
have demonstrated biological activity, specifically as a non-toxic antiviral agent against the
influenza virus FM1.[2][3] The broader class of neo-clerodane diterpenes is known for a wide
range of biological activities, including insect antifeedant, antifungal, and antitumor properties.
[4] Further research may be required to fully elucidate the biological potential of Dugesin C. At
present, there is no specific information available regarding the signaling pathways modulated
by Dugesin C.

Experimental Protocols
Isolation of Dugesin C from Salvia dugesii

The following protocol outlines the general procedure for the isolation of Dugesin C from the
aerial parts of Salvia dugesii.[3]

e Extraction:

o The dried and powdered aerial parts of S. dugesii are extracted with acetone at room
temperature.

o The resulting acetone extract is concentrated under reduced pressure to yield a crude
extract.

o Chromatographic Separation:
o The crude extract is subjected to column chromatography on a silica gel column.
o The column is eluted with a gradient of petroleum ether and acetone.
o Fractions are collected and monitored by Thin Layer Chromatography (TLC).
 Purification:

o Fractions containing Dugesin C are combined and further purified using repeated column
chromatography.

o Final purification is achieved by size-exclusion chromatography on a Sephadex LH-20
column to yield pure Dugesin C as a white amorphous powder.[3]
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Caption: Experimental workflow for the isolation of Dugesin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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